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Compound of Interest

Compound Name: Jasamplexoside C

Cat. No.: B15589856

For the attention of: Researchers, scientists, and drug development professionals.

This technical guide provides a comprehensive overview of the available physicochemical data
for Jasamplexoside C, a secoiridoid glucoside isolated from plants of the Jasminum genus.
Due to the limited publicly available information on this specific compound, this document also
includes general characteristics and methodologies applicable to the broader class of
secoiridoid glycosides to provide a foundational understanding for researchers.

Core Physicochemical Properties

Quantitative physicochemical data for Jasamplexoside C is not widely reported in scientific
literature. The following table summarizes the currently available information.
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Property Value Source

CAS Number 147742-02-7 [1]121[3]

Not definitively reported in
Molecular Formula )
searched literature.

] Not definitively reported in
Molecular Weight ]
searched literature.

] ] Not reported in searched
Melting Point )
literature.

While specific data for
Jasamplexoside C is
unavailable, a related
compound, Jasamplexoside A,
Solubilty is reported to be soluble in
Chloroform, Dichloromethane,
Ethyl Acetate, DMSO, and
Acetone.[1] This suggests a
similar solubility profile for

Jasamplexoside C.

Not reported in searched
pKa :
literature.

Not reported in searched
LogP .
literature.

General Experimental Protocols for Secoiridoid
Glucoside Isolation and Characterization

The isolation and characterization of novel compounds like Jasamplexoside C from plant
sources typically follow a multi-step experimental workflow. The following is a generalized
protocol based on methodologies reported for secoiridoid glucosides from Jasminum species.

[415](6]

Extraction
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o Plant Material Collection and Preparation: Fresh or dried plant material (e.g., leaves, stems,
or flowers of Jasminum sambac) is collected and ground into a fine powder to increase the
surface area for solvent extraction.

o Solvent Extraction: The powdered plant material is subjected to extraction with a suitable
organic solvent, typically methanol or ethanol, at room temperature over an extended period.
This process is often repeated multiple times to ensure exhaustive extraction of the target
compounds.

o Concentration: The resulting crude extract is filtered and then concentrated under reduced
pressure using a rotary evaporator to yield a viscous residue.

Fractionation and Purification

» Solvent-Solvent Partitioning: The crude extract is suspended in water and sequentially
partitioned with solvents of increasing polarity (e.g., n-hexane, chloroform, ethyl acetate, and
n-butanol). This step separates compounds based on their differential solubility.

o Chromatographic Separation: The fractions obtained from partitioning are subjected to
various chromatographic techniques for further purification. These may include:

o Column Chromatography: Using silica gel or other stationary phases to separate
compounds based on their affinity to the stationary phase.

o High-Performance Liquid Chromatography (HPLC): A more refined technique for final
purification of the isolated compounds.

Structure Elucidation

The chemical structure of the purified compound is determined using a combination of
spectroscopic techniques:

» Nuclear Magnetic Resonance (NMR) Spectroscopy: 1H and 13C NMR are used to
determine the carbon-hydrogen framework of the molecule.

e Mass Spectrometry (MS): Techniques such as Electrospray lonization Mass Spectrometry
(ESI-MS) are used to determine the molecular weight and elemental composition of the
compound.
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 Ultraviolet-Visible (UV-Vis) Spectroscopy: Provides information about the presence of
chromophores in the molecule.

« Infrared (IR) Spectroscopy: Identifies the functional groups present in the molecule.

Visualized Experimental Workflow

The following diagram illustrates a typical workflow for the isolation and characterization of

secoiridoid glycosides from a plant source.
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General workflow for isolation and characterization of secoiridoid glycosides.

Signaling Pathways

Currently, there is no publicly available information regarding the biological activity or
associated signaling pathways of Jasamplexoside C. Further research is required to elucidate
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its potential pharmacological effects and mechanisms of action.

Conclusion

Jasamplexoside C remains a poorly characterized natural product. This guide consolidates
the limited available data and provides a general framework for its study based on established
methodologies for related compounds. Further investigation is warranted to fully determine its
physicochemical properties, biological activities, and potential applications in research and
drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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